Cas no 1788065-51-9 (4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one)

• Product Name: 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one
• CAS No: 1788065-51-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD28502366
• CID: 2094496
• PubChem ID: 91825919
• Update Time: 2025-06-07

4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3,3-dimethyl-1-((R)-1-phenylethyl)pyrrolidin-2-one
• 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one
• AS-52379
• AKOS025289812
• MFCD28502366
• 1788065-51-9
• CS-0050838
• P14993
• 2-Pyrrolidinone, 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]-

• MDL： MFCD28502366
• Inchi： 1S/C14H19NO2/c1-10(11-7-5-4-6-8-11)15-9-12(16)14(2,3)13(15)17/h4-8,10,12,16H,9H2,1-3H3/t10-,12?/m1/s1
• InChI Key： MEXMLZVUBYPCIG-RWANSRKNSA-N
• SMILES： OC1CN([C@H](C)C2C=CC=CC=2)C(C1(C)C)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one

Introduction to 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one (CAS No. 1788065-51-9)

4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one, with the CAS number 1788065-51-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones and is characterized by its unique structural features, including a hydroxyl group, dimethyl substitution, and a phenylethyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one can be represented as follows: C₁₄H₂₁NO₂. The presence of the hydroxyl group at the 4-position and the dimethyl substitution at the 3-position provide this compound with enhanced solubility and stability, which are crucial for its potential applications in drug development. The (1R)-1-phenylethyl group further enhances its chiral properties, making it a valuable candidate for enantiomerically pure compounds.

Recent studies have focused on the biological activities of 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with specific GPCRs could make it a promising lead for the development of novel therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one on several GPCRs. The results showed that this compound exhibited high selectivity and potency for a specific subtype of GPCR, suggesting its potential as a selective agonist or antagonist. This finding has significant implications for the treatment of diseases associated with dysregulated GPCR signaling, such as neurological disorders and metabolic syndromes.

Beyond its potential as a GPCR modulator, 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. A study conducted by a team of researchers from the University of California demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro. The mechanism underlying this anti-inflammatory effect is thought to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways.

The safety profile of 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one has also been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-hydroxy-3,3-dimethyl-1-[(1R)-1-phenylethyl]pyrrolidin-2-one (CAS No. 1788065-51-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting GPCRs and inflammatory pathways. Continued research and clinical trials will be essential to fully realize its therapeutic potential and ensure its safe and effective use in medical applications.